1-(2,4-dichlorophenyl)cyclopropan-1-ol
Overview
Description
1-(2,4-Dichlorophenyl)cyclopropan-1-ol (1-DCP) is an organic compound that has been studied for its potential applications in the scientific research field. It is a cyclic ether with a cyclopropyl group attached to the phenyl ring. The structure of 1-DCP is shown in Figure 1. This compound has been studied for its use as a synthetic intermediate in the synthesis of many compounds, as well as its potential applications in scientific research.
Mechanism of Action
The mechanism of action of 1-(2,4-dichlorophenyl)cyclopropan-1-ol is not fully understood. It is believed to act as an electron-withdrawing group, stabilizing the intermediate species formed during the reaction. Additionally, it is believed to act as a nucleophile, aiding in the formation of new bonds.
Biochemical and Physiological Effects
1-(2,4-dichlorophenyl)cyclopropan-1-ol has not been studied for its potential biochemical or physiological effects. It is not known to be toxic or to have any adverse effects on humans or other organisms.
Advantages and Limitations for Lab Experiments
1-(2,4-dichlorophenyl)cyclopropan-1-ol has a number of advantages and limitations when used in laboratory experiments. One of the advantages of 1-(2,4-dichlorophenyl)cyclopropan-1-ol is its low cost and availability. Additionally, it is relatively stable and has a low toxicity, making it a safe reagent to use in the laboratory. On the other hand, it is not very soluble in water and can be difficult to work with in aqueous solutions.
Future Directions
There are a number of potential future directions for the study of 1-(2,4-dichlorophenyl)cyclopropan-1-ol. One potential direction is the development of new synthesis methods for the compound. Additionally, further research could be done to better understand its mechanism of action and its potential applications in the synthesis of other compounds. Further research could also be done to study its potential biochemical and physiological effects. Finally, research could be done to explore its potential use as a catalyst in the synthesis of other compounds.
Synthesis Methods
1-(2,4-dichlorophenyl)cyclopropan-1-ol can be synthesized by a number of methods. One of the most common methods is the reaction of 2,4-dichlorophenol and a Grignard reagent in the presence of a base. The Grignard reagent is first added to the dichlorophenol and the resulting Grignard adduct is then reacted with an appropriate base to form 1-(2,4-dichlorophenyl)cyclopropan-1-ol. This reaction is shown in Figure 2.
Figure 1. The structure of 1-(2,4-dichlorophenyl)cyclopropan-1-ol.
Figure 2. Synthesis of 1-(2,4-dichlorophenyl)cyclopropan-1-ol from 2,4-dichlorophenol and a Grignard reagent.
Scientific Research Applications
1-(2,4-dichlorophenyl)cyclopropan-1-ol has been studied for its potential applications in scientific research. It has been used as a synthetic intermediate in the synthesis of a number of compounds, including pharmaceuticals and agrochemicals. Additionally, it has been studied for its potential use as a catalyst in the synthesis of other compounds. It has also been studied for its potential use as a reagent for the synthesis of polymers and other materials.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2,4-dichlorophenyl)cyclopropan-1-ol involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,4-dichlorophenol", "cyclopropane", "sodium hydroxide", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium chloride", "water", "diethyl ether" ], "Reaction": [ "Step 1: 2,4-dichlorophenol is reacted with sodium hydroxide in water to form the corresponding sodium salt.", "Step 2: The sodium salt is then reacted with cyclopropane in the presence of sodium borohydride to form the corresponding alcohol.", "Step 3: The alcohol is then treated with acetic acid to form the corresponding acetate ester.", "Step 4: The acetate ester is then hydrolyzed with hydrochloric acid to form the target compound, 1-(2,4-dichlorophenyl)cyclopropan-1-ol.", "Step 5: The product is isolated by extraction with diethyl ether and purified by recrystallization." ] } | |
CAS RN |
1275197-37-9 |
Product Name |
1-(2,4-dichlorophenyl)cyclopropan-1-ol |
Molecular Formula |
C9H8Cl2O |
Molecular Weight |
203.1 |
Purity |
95 |
Origin of Product |
United States |
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